Cas no 61747-22-6 (5-Methoxy-1-(4-(trifluoromethyl)phenyl)pentan-1-one oxime)

• Product Name: 5-Methoxy-1-(4-(trifluoromethyl)phenyl)pentan-1-one oxime
• CAS No: 61747-22-6
• MF: C₁₃H₁₆F₃NO₂
• MW: 275.266854286194
• MDL: MFCD09751094
• CID: 57738
• PubChem ID: 18462343
• Update Time: 2025-05-25

5-Methoxy-1-(4-(trifluoromethyl)phenyl)pentan-1-one oxime Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-1-(4-(trifluoromethyl)phenyl)pentan-1-one oxime
• (NZ)-N-[5-methoxy-1-[4-(trifluoromethyl)phenyl]pentylidene]hydroxylamine
• 1-Pentanone, 5-methoxy-1-[4-(trifluoromethyl)phenyl] -, oxime
• 5-methoxy-4'-trifluoromethylvalerophenone oxime
• 5-Methoxy-1-[4-(trifluoromethyl)phenyl]-1-pentanone oxime
• EN300-18711519
• DTXSID70594082
• (E)-N-[5-Methoxy-1-[4-(trifluoromethyl)phenyl]pentylidene]hydroxylamine
• AKOS016010233
• (Z)-N-{5-METHOXY-1-[4-(TRIFLUOROMETHYL)PHENYL]PENTYLIDENE}HYDROXYLAMINE
• (E)-N-(5-methoxy-1-(4-(trifluoromethyl)phenyl)pentylidene)hydroxylamine
• N-{5-METHOXY-1-[4-(TRIFLUOROMETHYL)PHENYL]PENTYLIDENE}HYDROXYLAMINE
• 1-Pentanone-5-methoxy-1-[4-(trifluoromethyl)phenyl]-oxime
• (E)-N-[5-Methoxy-1-[4-(trifluoro-methyl)phenyl]pentylidene]hydroxylamine; Fluvoxamine Maleate Imp. I (EP); 5-Methoxy-1-[4-(trifluoromethyl)phenyl]-1-pentanone Oxime
• N-{(1Z)-5-Methoxy-1-[4-(trifluoromethyl)phenyl]pentylidene}hydroxylamine
• 1-Pentanone, 5-methoxy-1-[4-(trifluoromethyl) phenyl] -, oxime
• Q27293563
• (E)-N-{5-METHOXY-1-[4-(TRIFLUOROMETHYL)PHENYL]PENTYLIDENE}HYDROXYLAMINE
• BCP14189
• 61747-22-6
• AS-71111
• Z3177419388
• (E)-5-Methoxy-1-(4-(trifluoromethyl)phenyl)pentan-1-one oxime
• 88699-84-7
• 1-Pentanone,5-methoxy-1-[4-(trifluoromethyl)phenyl]-, oxime, (1E)-
• (1E)-N-Hydroxy-5-methoxy-1-[4-(trifluoromethyl)phenyl]-1-pentanimine
• FH98529

• MDL： MFCD09751094
• Inchi： 1S/C13H16F3NO2/c1-19-9-3-2-4-12(17-18)10-5-7-11(8-6-10)13(14,15)16/h5-8,18H,2-4,9H2,1H3/b17-12-
• InChI Key： UDCRPPVSQRFBKJ-ATVHPVEESA-N
• SMILES： FC(C1C=CC(=CC=1)/C(/CCCCOC)=N\O)(F)F

Computed Properties

• Exact Mass: 275.11300
• Monoisotopic Mass: 275.113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 41.8A^2

Experimental Properties

• Color/Form: NA
• Density: 1.17
• Boiling Point: 338 ºC
• Flash Point: 158 ºC
• Refractive Index: 1.466
• PSA: 41.82000
• LogP: 3.70040

5-Methoxy-1-(4-(trifluoromethyl)phenyl)pentan-1-one oxime Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 5-Methoxy-1-(4-(trifluoromethyl)phenyl)pentan-1-one oxime

Research Briefing on 5-Methoxy-1-(4-(trifluoromethyl)phenyl)pentan-1-one oxime (CAS: 61747-22-6)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of 5-Methoxy-1-(4-(trifluoromethyl)phenyl)pentan-1-one oxime (CAS: 61747-22-6) as a promising compound with potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

The compound, characterized by its unique oxime functional group and trifluoromethylphenyl moiety, has garnered attention due to its structural versatility and bioactivity. Recent studies have explored its role as a precursor in the synthesis of novel heterocyclic compounds, which are pivotal in the development of antimicrobial and anti-inflammatory agents. The presence of the trifluoromethyl group enhances its metabolic stability and binding affinity to biological targets, making it a valuable scaffold in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 5-Methoxy-1-(4-(trifluoromethyl)phenyl)pentan-1-one oxime via a multi-step reaction pathway, achieving high yields and purity. The study further elucidated its mechanism of action, revealing inhibitory effects on key enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for developing non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

In addition to its anti-inflammatory properties, recent preclinical investigations have explored its anticancer potential. Research conducted at the National Cancer Institute identified the compound's ability to induce apoptosis in certain cancer cell lines by modulating oxidative stress pathways. However, further in vivo studies are required to validate these findings and assess its safety profile.

Despite its promising attributes, challenges remain in optimizing the pharmacokinetic properties of 5-Methoxy-1-(4-(trifluoromethyl)phenyl)pentan-1-one oxime. Current efforts are directed toward structural modifications to enhance its bioavailability and reduce potential toxicity. Collaborative research initiatives between academia and industry are underway to accelerate its translation into clinical applications.

In conclusion, 5-Methoxy-1-(4-(trifluoromethyl)phenyl)pentan-1-one oxime represents a compelling area of research in chemical biology. Its multifaceted pharmacological profile and synthetic adaptability position it as a key candidate for future drug development. Continued exploration of its mechanisms and therapeutic potential will be critical in unlocking its full clinical value.